Cas no 1451040-53-1 (1-(piperazin-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 1451040-53-1
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD29991937
• CID: 5240503
• PubChem ID: 67204833
• Update Time: 2026-03-08

1-(piperazin-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(1-piperazinyl)-
• 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD29991937
• Inchi： 1S/C8H14N2O2/c11-7(12)8(1-2-8)10-5-3-9-4-6-10/h9H,1-6H2,(H,11,12)
• InChI Key： HDTINWJCIDYFPP-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1451040-53-1)

1-(piperazin-1-yl)cyclopropane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1451040-53-1, this molecule represents a unique structural motif combining a cyclopropane ring with a piperazine moiety, which is known for its broad biological activity. The cyclopropane ring, characterized by its high ring strain, often serves as a key pharmacophore in drug design, enhancing binding affinity and metabolic stability. Meanwhile, the piperazine nitrogen atoms contribute to hydrogen bonding capabilities and can interact with various biological targets, making this compound a promising candidate for further exploration.

The synthesis of 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid involves intricate organic transformations that require precise control over reaction conditions. The introduction of the cyclopropane unit typically involves cyclization reactions, while the attachment of the piperazine group necessitates nucleophilic substitution or condensation strategies. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into drug discovery programs.

In the realm of medicinal chemistry, 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid has been investigated for its potential pharmacological properties. The combination of the cyclopropane and piperazine moieties suggests possible applications in treating neurological disorders, infectious diseases, and inflammatory conditions. Studies have demonstrated that such structural features can modulate receptor activity by influencing binding kinetics and selectivity. For instance, derivatives of this compound have shown promise in interacting with serotonin receptors, which are implicated in mood regulation and cognitive function.

Recent research has highlighted the versatility of 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid as a scaffold for developing novel therapeutic agents. Researchers have explored its derivatives to enhance bioavailability and reduce off-target effects. Computational modeling and high-throughput screening techniques have been employed to identify lead compounds with optimized pharmacokinetic profiles. These efforts have led to several patents and publications detailing novel analogs with improved efficacy and safety profiles.

The role of piperazine derivatives in drug development cannot be overstated. Their ability to form multiple hydrogen bonds makes them valuable in designing molecules that interact tightly with biological targets. In contrast, the cyclopropane ring introduces rigidity to the molecular structure, which can improve drug-receptor interactions by reducing conformational flexibility. This synergistic effect has been exploited in designing small-molecule inhibitors for enzymes and receptors involved in disease pathways.

Moreover, 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid has found applications beyond traditional pharmaceuticals. Its unique chemical properties make it useful in material science, particularly in the development of polymers and specialty chemicals. The cyclopropane unit can enhance thermal stability, while the piperazine group allows for functionalization via cross-linking reactions. Such applications underscore the broad utility of this compound across multiple scientific disciplines.

The future prospects for 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid are promising, with ongoing studies exploring its potential in emerging therapeutic areas. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure to achieve desired pharmacological effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 1-(piperazin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1451040-53-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases, while its versatility extends to industrial applications as well. As research progresses, this compound is poised to play a crucial role in advancing scientific knowledge and developing innovative solutions.